Cancer Targeted Therapy
  • Etidronate Disodium
    Etidronate Disodium
    • Cat. No.:
    • B013570
    • CAS No.:
    • 7414-83-7
    • Molecular Formula:
    • C2H6Na2O7P2
    • Molecular Weight:
    • 249.99 g/mol
    Description
    Etidronate disodium is an organic sodium salt resulting from the replacement of two protons from etidronic acid (one from from each of the phosphonic acid groups) by sodium ions. It has a role as a bone density ...
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  • N-(azide-PEG3)-N'-(m-PEG4)-Benzothiazole Cy5
    N-(azide-PEG3)-N'-(m-PEG4)-Benzothiazole Cy5
    • Cat. No.:
    • B1193202
    • CAS No.:
    • Molecular Formula:
    • C39H54ClN5O7S
    • Molecular Weight:
    • 772.4 g/mol
    Description
    N-(azide-PEG4)-3,3-Dimethyl-3H-indole-N'-(m-PEG3)-Benzothiazole Cy5 is a PEG derivative containing a cyanine dye with excitation/emission maximum 649/667 nm as well as an azide group, which enables Click Chemist...
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  • Azide-PEG3-L-alanine-Fmoc
    Azide-PEG3-L-alanine-Fmoc
    • Cat. No.:
    • B1193213
    • CAS No.:
    • Molecular Formula:
    • C24H28N4O7
    • Molecular Weight:
    • 484.5 g/mol
    Description
    N-Fmoc-Azido-tris(ethylenoxy)-L-alanine is a PEG Linker.
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  • N-Fmoc-N'-(azido-PEG4)-L-Lysine
    N-Fmoc-N'-(azido-PEG4)-L-Lysine
    • Cat. No.:
    • B1193214
    • CAS No.:
    • Molecular Formula:
    • C32H43N5O9
    • Molecular Weight:
    • 641.7 g/mol
    Description
    N-Fmoc-N'-(azido-PEG4)-L-Lysine is a crosslinker containing one Fmoc protected amine, an azide group, and a lysine. The azide group enables Click Chemistry. The hydrophilic PEG spacer increases solubility in aqu...
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  • N-methyl-N'-methyl-O-(m-PEG4)-O'-(propargyl-PEG4)-Cy5
    N-methyl-N'-methyl-O-(m-PEG4)-O'-(propargyl-PEG4)-Cy5
    • Cat. No.:
    • B1193215
    • CAS No.:
    • Molecular Formula:
    • C47H67ClN2O10
    • Molecular Weight:
    • 855.51
    Description
    N-methyl-N'-methyl-O-(m-PEG4)-O'-(propargyl-PEG4)-Cy5 is a cyanine derivative with excitation/emission maximum 649/667 nm containing an alkyne group, which enables Click Chemistry to attach deeply colored and ph...
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  • N-(m-PEG4)-N'-(azide-PEG4)-Cy3
    N-(m-PEG4)-N'-(azide-PEG4)-Cy3
    • Cat. No.:
    • B1193216
    • CAS No.:
    • Molecular Formula:
    • C42H62ClN5O8
    • Molecular Weight:
    • 800.4 g/mol
    Description
    N-(m-PEG4)-N'-(azide-PEG4)-Cy3 is a PEG derivative containing cyanine dye with excitation/emission maximum 555/570 nm as well as an azide group, which enables Click Chemistry. The hydophilic PEG spacer increases...
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  • N-(m-PEG4)-N'-(DBCO-PEG4)-Cy5
    N-(m-PEG4)-N'-(DBCO-PEG4)-Cy5
    • Cat. No.:
    • B1193217
    • CAS No.:
    • Molecular Formula:
    • C63H79ClN4O10
    • Molecular Weight:
    • 1087.8 g/mol
    Description
    N-(m-PEG4)-N'-(DBCO-PEG4)-Cy5 is a Cy5 labeled fluorescent PEG derivative containing a DBCO group which reacts with azide-bearing compounds or biomolecules to form a stable triazole linkage without a copper cata...
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  • N-(m-PEG4)-N'-(m-PEG4)-O-(m-PEG4)-O'-(propargyl-PEG4)-Cy5
    N-(m-PEG4)-N'-(m-PEG4)-O-(m-PEG4)-O'-(propargyl-PEG4)-C...
    • Cat. No.:
    • B1193218
    • CAS No.:
    • Molecular Formula:
    • C63H99ClN2O18
    • Molecular Weight:
    • 1207.9 g/mol
    Description
    N-(m-PEG4)-N'-(m-PEG4)-O-(m-PEG4)-O'-(propargyl-PEG4)-Cy5 is a cyanine derivative with excitation/emission maximum 649/667 nm containing an alkyne group, which enables Click Chemistry to attach deeply colored an...
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  • N,N'-bis-(propargyl-PEG4)-Cy5
    N,N'-bis-(propargyl-PEG4)-Cy5
    • Cat. No.:
    • B1193219
    • CAS No.:
    • Molecular Formula:
    • C47H63ClN2O8
    • Molecular Weight:
    • 819.5 g/mol
    Description
    N,N'-bis-(propargyl-PEG4)-Cy5 is a cyanine derivative with excitation/emission maximum 649/667 nm containing an alkyne group, which enables Click Chemistry to attach deeply colored and photostable Cyanine fluor...
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  • CaCCinh-A01
    CaCCinh-A01
    • Cat. No.:
    • B15611129
    • CAS No.:
    • Molecular Formula:
    • C18H21NO4S
    • Molecular Weight:
    • 347.4 g/mol
    Description
    a calcium-activated chloride channel inhibitor;  structure in first source
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